(1E)-5-methyl-1-phenylhex-1-en-3-one

• CAS No.: 60796-12-5
• Molecular Formula: C13H16O
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 5-methyl-1-phenylhex-1-en-3-one
• InChI: InChI=1S/C13H16O/c1-11(2)10-13(14)9-8-12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3
• InChI Key: LLVCDRTZBYXKII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C=CC1=CC=CC=C1

Description

(1E)-5-Methyl-1-phenylhex-1-en-3-one (CAS: 2892-18-4) is an α,β-unsaturated ketone with the molecular formula C₁₃H₁₆O and a molecular weight of 188.27 g/mol . It is commonly referred to as isobutyl styryl ketone and is structurally characterized by a phenyl group attached to a hexenone backbone with a methyl substituent at the 5-position and an (E)-configured double bond between C1 and C2 .

The compound’s NMR data (CDCl₃, 300 MHz) reveals key structural features:

• ¹H NMR: δ 7.58–7.50 (m, 3H, aromatic), 7.40–7.34 (m, 3H, aromatic), 6.74 (d, J = 16.2 Hz, 1H, vinyl H), 2.53 (d, J = 7.0 Hz, 2H, CH₂), 2.31–2.17 (m, 1H, CH), 0.98 (d, J = 6.6 Hz, 6H, CH₃) .
• ¹³C NMR: δ 200.4 (C=O), 142.5 (vinyl C), 134.5–126.5 (aromatic carbons), 49.9 (CH₂), 25.2 (CH), 22.7 (CH₃) .

It is synthesized via a Pd(II)-catalyzed one-pot oxidation-arylation of alcohols, yielding a pale yellow liquid with 91% efficiency under optimized conditions . Safety data indicates hazard statements H302 (harmful if swallowed), H315 (skin irritation), H319 (eye irritation), and H335 (respiratory irritation), necessitating precautions such as sealed storage and proper ventilation .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, (1E)-5-methyl-1-phenylhex-1-en-3-one is compared to structurally related α,β-unsaturated ketones (Table 1).

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Boiling Point	Hazard Profile
(1E)-5-Methyl-1-phenylhex-1-en-3-one	2892-18-4	C₁₃H₁₆O	188.27	Phenyl, α,β-unsaturated ketone	N/A	H302, H315, H319, H335
5-Methylhex-1-en-3-one	2177-32-4	C₇H₁₂O	112.17	α,β-unsaturated ketone, methyl	N/A	Limited data; first-aid for inhalation recommended
7-(4-Hydroxyphenyl)-5-methoxy-1-phenylheptan-3-one	100667-53-6	C₂₀H₂₂O₃	310.39	Phenyl, hydroxyphenyl, methoxy, ketone	N/A	No explicit hazard data

Key Findings

Structural Complexity: The target compound’s phenyl group enhances aromatic stability compared to the simpler 5-methylhex-1-en-3-one (CAS: 2177-32-4), which lacks aromaticity .

Synthetic Accessibility :

• The Pd(II)-catalyzed method for synthesizing (1E)-5-methyl-1-phenylhex-1-en-3-one is efficient (91% yield) and avoids halogen displacement, a common limitation in cross-coupling reactions . In contrast, the hydroxyl and methoxy substituents in CAS 100667-53-6 likely require multi-step protection/deprotection strategies.

Safety and Handling :

• The target compound’s H335 (respiratory irritation) hazard is absent in the compared compounds, possibly due to reduced volatility or differing substituent effects .

Spectroscopic Differentiation :

• The vinyl proton in (1E)-5-methyl-1-phenylhex-1-en-3-one resonates at δ 6.74 (J = 16.2 Hz), distinct from aliphatic ketones like 5-methylhex-1-en-3-one, where vinyl signals are typically upfield .

Applications and Research Gaps: While (1E)-5-methyl-1-phenylhex-1-en-3-one has documented NMR data, X-ray crystallography (e.g., using SHELX or WinGX ) could further resolve conformational details. No such data exists for the compared compounds.